Cas no 932287-65-5 (N-(2,3-dimethylphenyl)-2-2-(4-methoxyphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide)

• Product Name: N-(2,3-dimethylphenyl)-2-2-(4-methoxyphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide
• CAS No: 932287-65-5
• MF: C₂₃H₂₂N₄O₃
• MW: 402.445785045624
• CID: 5442208
• Update Time: 2025-07-17

N-(2,3-dimethylphenyl)-2-2-(4-methoxyphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,3-dimethylphenyl)-2-[2-(4-methoxyphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5-yl]acetamide
• N-(2,3-dimethylphenyl)-2-2-(4-methoxyphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide

• Inchi： 1S/C23H22N4O3/c1-15-5-4-6-19(16(15)2)24-22(28)14-26-11-12-27-21(23(26)29)13-20(25-27)17-7-9-18(30-3)10-8-17/h4-13H,14H2,1-3H3,(H,24,28)
• InChI Key： IJXPPHCUZFHORP-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(C)=C1C)(=O)CN1C=CN2N=C(C3=CC=C(OC)C=C3)C=C2C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on N-(2,3-dimethylphenyl)-2-2-(4-methoxyphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide

Comprehensive Analysis of N-(2,3-dimethylphenyl)-2-2-(4-methoxyphenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-ylacetamide (CAS No. 932287-65-5)

The compound N-(2,3-dimethylphenyl)-2-2-(4-methoxyphenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-ylacetamide (CAS No. 932287-65-5) is a highly specialized organic molecule with a unique structural framework. Its complex name reflects the intricate arrangement of functional groups, including a pyrazolo[1,5-a]pyrazine core, a 4-methoxyphenyl substituent, and an acetamide linkage. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in targeted therapies and drug development.

In recent years, the scientific community has shown growing interest in heterocyclic compounds like N-(2,3-dimethylphenyl)-2-2-(4-methoxyphenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-ylacetamide. These molecules are often explored for their bioactive properties, particularly in modulating enzyme activity or receptor interactions. Researchers frequently search for terms such as "pyrazolo[1,5-a]pyrazine derivatives" or "4-oxo-4H,5H-pyrazolo[1,5-a]pyrazine synthesis," highlighting the demand for detailed information on this class of compounds.

The 4-methoxyphenyl group in this molecule is particularly noteworthy, as methoxy-substituted aromatic rings are known to influence pharmacokinetic properties, such as metabolic stability and membrane permeability. This aligns with current trends in drug discovery, where optimizing ADME (Absorption, Distribution, Metabolism, and Excretion) profiles is a critical focus. The presence of the acetamide moiety further enhances the compound's potential for forming hydrogen bonds, a key feature in ligand-protein interactions.

Synthetic routes for CAS No. 932287-65-5 often involve multi-step organic reactions, including cyclization and N-acylation processes. These methods are frequently discussed in academic forums and patent literature, with researchers seeking efficient and scalable protocols. The compound's molecular weight and logP values are also common search queries, as these parameters are essential for preclinical studies.

From a structural-activity relationship (SAR) perspective, the 2,3-dimethylphenyl group in N-(2,3-dimethylphenyl)-2-2-(4-methoxyphenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-ylacetamide may contribute to steric effects, potentially enhancing selectivity in biological targets. This is particularly relevant in the context of kinase inhibitors, a hot topic in oncology research. The compound's crystallographic data and solubility profile are additional points of interest for formulation scientists.

In summary, N-(2,3-dimethylphenyl)-2-2-(4-methoxyphenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-ylacetamide represents a fascinating case study in medicinal chemistry. Its structural complexity and potential therapeutic applications make it a subject of ongoing investigation. As the demand for small-molecule drugs continues to rise, compounds like this will remain at the forefront of biomedical innovation.